2-(4-benzylpiperazin-1-yl)-6-(methoxymethyl)pyrimidin-4(3H)-one

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-4-(methoxymethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H22N4O2/c1-23-13-15-11-16(22)19-17(18-15)21-9-7-20(8-10-21)12-14-5-3-2-4-6-14/h2-6,11H,7-10,12-13H2,1H3,(H,18,19,22)
• InChI Key: RRDYASQHLRWOAU-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=O)NC(=N1)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

2-(4-benzylpiperazin-1-yl)-6-(methoxymethyl)pyrimidin-4(3H)-one is a chemical compound that has gained interest in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as PNU-181731 and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential use in future research.

Mechanism of Action

The mechanism of action of 2-(4-benzylpiperazin-1-yl)-6-(methoxymethyl)pyrimidin-4(3H)-one involves its interaction with specific receptors in the brain. This compound has been shown to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. These interactions are thought to be responsible for its potential therapeutic effects in the treatment of neurological disorders.
Biochemical and Physiological Effects
Studies have shown that 2-(4-benzylpiperazin-1-yl)-6-(methoxymethyl)pyrimidin-4(3H)-one has several biochemical and physiological effects. This compound has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-benzylpiperazin-1-yl)-6-(methoxymethyl)pyrimidin-4(3H)-one is its high affinity for specific receptors in the brain, which makes it a promising candidate for the development of new drugs for the treatment of neurological disorders. However, one of the limitations of this compound is its potential for toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 2-(4-benzylpiperazin-1-yl)-6-(methoxymethyl)pyrimidin-4(3H)-one. One area of interest is the development of new drugs based on this compound for the treatment of neurological disorders. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential side effects. Finally, research is needed to explore the potential use of this compound in other areas of medicine, such as cancer treatment.

Scientific Research Applications

2-(4-benzylpiperazin-1-yl)-6-(methoxymethyl)pyrimidin-4(3H)-one has been studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a potential treatment for various neurological disorders, including schizophrenia and depression. This compound has been shown to have a high affinity for certain receptors in the brain, including the dopamine D2 and serotonin 5-HT1A receptors.